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Compound of Interest

Compound Name: 1-Isocyanocyclohexene

Cat. No.: B074982 Get Quote

Health and Safety for 1-Isocyanocyclohexene: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the

handling of 1-isocyanocyclohexene. Due to the limited availability of specific toxicological

data for this compound, this guide incorporates safety data from the closely related and

structurally similar compound, cyclohexyl isocyanide, to provide a robust understanding of the

potential hazards and necessary precautions. All personnel handling this chemical must be

thoroughly trained in its potential hazards and in the proper handling and emergency

procedures.

Hazard Identification and Classification
1-Isocyanocyclohexene is an isocyanide, a class of organic compounds known for their

distinct and often unpleasant odor, and for their reactivity. While specific GHS classification for

1-isocyanocyclohexene is not widely available, based on the hazards associated with

isocyanates and the available data for analogous compounds like cyclohexyl isocyanide, it

should be treated as a hazardous substance. The primary routes of exposure are inhalation,

skin contact, and eye contact.

Inferred GHS Classification (based on cyclohexyl isocyanide):
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Flammable Liquids Category 4 H227: Combustible liquid

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 1-isocyanocyclohexene is

crucial for its safe handling and storage.

Property Value Source

Molecular Formula C₇H₉N PubChem[1]

Molecular Weight 107.15 g/mol PubChem[1]

CAS Number 1121-57-9 PubChem[1]

Boiling Point 56-59 °C @ 12 Torr LookChem[2]

Appearance Clear, colorless liquid LookChem[2]

Odor Pungent, distinct LookChem[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b074982?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/10898670
https://pubchem.ncbi.nlm.nih.gov/compound/10898670
https://pubchem.ncbi.nlm.nih.gov/compound/10898670
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information
Detailed toxicological studies on 1-isocyanocyclohexene are not readily available. The

following data for the analogous compound, cyclohexyl isocyanide, should be considered

indicative of the potential hazards.

Metric Value Species Route Source

LD50 (Oral)
Data not

available
- - -

LD50 (Dermal)
Data not

available
- - -

LC50 (Inhalation)
Data not

available
- - -

General Isocyanate Toxicity: Isocyanates are known sensitizers, meaning that initial exposure

may not cause a reaction, but subsequent exposures, even at very low concentrations, can

trigger severe allergic reactions, including occupational asthma.[3][4] They are also irritants to

the skin, eyes, and respiratory tract.

Experimental Protocols and Safe Handling
Procedures
Adherence to strict safety protocols is mandatory when working with 1-isocyanocyclohexene.

The following procedures are based on best practices for handling hazardous chemicals and

isocyanates.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure.
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PPE Item Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield

Protects against splashes to

the eyes and face.

Hand Protection
Nitrile or neoprene gloves

(double gloving recommended)

Provides a barrier against skin

contact. Latex gloves are not

suitable.

Body Protection
Chemical-resistant lab coat or

disposable coveralls

Prevents contamination of

personal clothing.

Respiratory Protection

A properly fitted NIOSH-

approved respirator with an

organic vapor cartridge

Essential for preventing

inhalation of vapors, especially

when working outside of a

fume hood or in case of a spill.

Engineering Controls
Control Measure Description

Fume Hood

All handling of 1-isocyanocyclohexene, including

weighing, transferring, and reactions, must be

conducted in a certified chemical fume hood to

minimize inhalation exposure.

Ventilation
The laboratory should be well-ventilated with a

minimum of 6-12 air changes per hour.

Eyewash Station and Safety Shower
Must be readily accessible in the immediate

work area.

Handling and Storage
Handling:

Always work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.
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Use compatible, non-reactive tools and equipment.

Keep containers tightly closed when not in use.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Store in a tightly sealed, properly labeled container.

Keep away from incompatible materials such as strong acids, strong bases, and oxidizing

agents.

Spill and Emergency Procedures
Spill:

Evacuate the immediate area.

Wear full PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with a suitable solution (e.g., 10% sodium bicarbonate).

Ventilate the area.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualizations
Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 1-
isocyanocyclohexene in a laboratory setting.
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Caption: Workflow for the safe handling of 1-isocyanocyclohexene.
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Hazard Control Hierarchy
This diagram illustrates the logical relationship between hazard identification, risk assessment,

and the implementation of control measures, following the hierarchy of controls.

Risk Management Process

Hierarchy of Controls

Hazard Identification
(1-Isocyanocyclohexene)

Risk Assessment
(Exposure Potential)

Elimination/
Substitution

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective
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Caption: Hierarchy of controls for managing risks associated with 1-isocyanocyclohexene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b074982?utm_src=pdf-body-img
https://www.benchchem.com/product/b074982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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